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Compound of Interest

Compound Name: 2-Ethoxy-4-methylphenol

Cat. No.: B1359942 Get Quote

This technical guide provides an in-depth overview of 2-Ethoxy-4-methylphenol, a significant

compound in the fragrance and flavor industries. The document is intended for researchers,

scientists, and professionals in drug development, offering detailed information on its

nomenclature, physicochemical properties, and relevant experimental procedures.

Nomenclature: Synonyms and Alternative Names
2-Ethoxy-4-methylphenol is known by a variety of names in scientific literature and

commercial applications. Its systematic IUPAC name is 2-ethoxy-4-methylphenol.[1] A

comprehensive list of its identifiers and alternative names is provided below:

Systematic & Common Names:

2-Ethoxy-p-cresol[2]

4-Methyl-2-ethoxyphenol[2]

Phenol, 2-ethoxy-4-methyl-[2][3][4]

2-(Ethyloxy)-4-methyl-1-benzenol[5]

p-Cresol, 2-ethoxy-[2]

Methyl creosol[2]
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Commercial Names:

Ultravanil[2][5]

Supravanil[2]

Registry Numbers & Codes:

CAS Number: 2563-07-7[1][3][4]

InChI: 1S/C9H12O2/c1-3-11-9-6-7(2)4-5-8(9)10/h4-6,10H,3H2,1-2H3[1][3][4]

InChIKey: ZWQBCCVEOIYNDL-UHFFFAOYSA-N[1][3][4]

SMILES: CCOC1=C(C=CC(=C1)C)O[2]

Physicochemical and Spectral Data
The fundamental physicochemical properties of 2-Ethoxy-4-methylphenol are summarized in

the table below. This data is critical for its application in research and development, particularly

in designing analytical methods and understanding its behavior in various matrices.

Property Value Reference(s)

Molecular Formula C₉H₁₂O₂ [3][4]

Molecular Weight 152.19 g/mol [2][3][4]

Appearance Offers a powerful vanilla aroma [6]

Melting Point 28-30 °C [5]

Boiling Point 105-108 °C at 15 mmHg [5]

Flash Point 105-108 °C at 15 mmHg [5]

Spectral Information: Spectral data is essential for the structural elucidation and quantification

of 2-Ethoxy-4-methylphenol.
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Mass Spectrometry: Electron Ionization (EI) mass spectrometry data is available through the

NIST Chemistry WebBook.[3][4]

Infrared (IR) Spectroscopy: The gas-phase IR spectrum for this compound is also available

from the NIST/EPA Gas-Phase Infrared Database.[7][8]

NMR Spectroscopy: A predicted ¹H NMR spectrum (800 MHz, D₂O) is available in the

Human Metabolome Database (HMDB).[9]

Experimental Protocols
Detailed experimental protocols are fundamental for the replication of scientific findings. While

a specific synthesis protocol for 2-Ethoxy-4-methylphenol was not found in the reviewed

literature, a procedure for the closely related compound, 2-ethoxyphenol, provides a relevant

methodological framework.

Synthesis of 2-Ethoxyphenol
This protocol describes the synthesis of 2-ethoxyphenol via the alkylation of catechol. The

methodology involves a phase-transfer catalysis approach, which can be adapted for similar

phenolic substrates.

Materials:

Pyrocatechol (Catechol)

Diethyl sulphate

Toluene

Aqueous sodium hydroxide (NaOH) solution

Aqueous hydrochloric acid (HCl) solution

Carbon powder

Hyflow
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Procedure:[10]

Reaction Setup: To a mixture of toluene (500 ml) and aqueous sodium hydroxide solution,

add pyrocatechol (100 gm) and diethyl sulphate (112 gm) at a temperature of 25-30°C. Stir

the resulting mixture for 10 minutes.

Reaction Execution: Heat the mixture to 60-65°C and maintain stirring for 3 hours.

Subsequently, increase the temperature to reflux.

Product Isolation: Distill the mixture completely to collect the product in the distillate. Cool the

distillate to 15-20°C.

Workup (Base Wash): Add aqueous sodium hydroxide solution to the cooled distillate and

stir for 15 minutes. Separate the aqueous and organic layers.

Workup (Acidification & Extraction): Add toluene (400 ml) to the separated aqueous layer

and cool the mixture to 15-20°C. Slowly treat the mixture with aqueous hydrochloric acid and

stir for 15 minutes.

Purification: Filter the mixture through hyflow. Separate the organic layer and treat it with

carbon powder.

Final Product: Distill off the organic layer to obtain the final product, 2-ethoxyphenol.
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Synthesis Workflow for 2-Ethoxyphenol

Reaction

Isolation & Workup

Purification

Mix Catechol, Diethyl Sulphate,
NaOH(aq), and Toluene

Heat to 60-65°C for 3 hours

Heat to Reflux

Distill Mixture

Base Wash with NaOH(aq)

Separate Layers

Acidify Aqueous Layer with HCl

Extract with Toluene

Separate Layers

Treat Organic Layer with Carbon

Distill to Yield Final Product
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Plausible Metabolic Pathway of 2-Ethoxy-4-methylphenol

2-Ethoxy-4-methylphenol

Hydroxylated Intermediate
(e.g., 2-Ethoxy-4-methylbenzene-1,5-diol)

Phase I: CYP450
(Aromatic Hydroxylation)

Reactive Quinone Intermediate
(2-Ethoxy-4-methyl-1,5-benzoquinone)

Oxidation

Conjugated Metabolite
(e.g., Glutathione Adduct)

Phase II: Conjugation
(e.g., with GSH)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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